Cas no 1517154-83-4 ((1-methoxy-2,2-dimethylcyclohexyl)methanamine)

• Product Name: (1-methoxy-2,2-dimethylcyclohexyl)methanamine
• CAS No: 1517154-83-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6305972
• PubChem ID: 79853057
• Update Time: 2025-08-05

(1-methoxy-2,2-dimethylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-methoxy-2,2-dimethylcyclohexyl)methanamine
• 1517154-83-4
• CS-0285962
• EN300-1293851
• AKOS018411876

• Inchi： 1S/C10H21NO/c1-9(2)6-4-5-7-10(9,8-11)12-3/h4-8,11H2,1-3H3
• InChI Key： AHPXYSDIBLHNJV-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CCCCC1(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on (1-methoxy-2,2-dimethylcyclohexyl)methanamine

Comprehensive Overview of (1-methoxy-2,2-dimethylcyclohexyl)methanamine (CAS No. 1517154-83-4)

The compound (1-methoxy-2,2-dimethylcyclohexyl)methanamine (CAS No. 1517154-83-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the methoxy and dimethylcyclohexyl moieties, make it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals often search for terms like "1-methoxy-2,2-dimethylcyclohexyl methanamine synthesis" or "CAS 1517154-83-4 applications", reflecting its growing relevance in scientific and industrial applications.

In recent years, the demand for novel cyclohexyl derivatives has surged due to their potential in drug discovery and development. The (1-methoxy-2,2-dimethylcyclohexyl)methanamine scaffold is particularly intriguing because of its ability to modulate biological activity. For instance, its structural analogs have been explored for their roles in central nervous system (CNS) therapeutics, a hot topic in pharmaceutical research. Keywords such as "CNS-active cyclohexylamines" and "neuroprotective agents" are frequently associated with this compound, highlighting its potential in addressing neurological disorders.

From a synthetic chemistry perspective, the methanamine group in 1517154-83-4 offers a reactive site for further functionalization, making it a valuable building block. Chemists often inquire about "efficient routes to (1-methoxy-2,2-dimethylcyclohexyl)methanamine" or "catalytic methods for cyclohexylamine derivatives". These queries underscore the need for optimized synthetic protocols to meet the demands of high-throughput screening and industrial-scale production. The compound's stability under various conditions also makes it a candidate for green chemistry applications, aligning with the global push for sustainable chemical processes.

The agrochemical sector has also shown interest in (1-methoxy-2,2-dimethylcyclohexyl)methanamine, particularly for its potential as a precursor to crop protection agents. With the increasing focus on precision agriculture and environmentally friendly pesticides, researchers are exploring its derivatives for their bioactivity against pests and pathogens. Searches like "cyclohexylamine-based agrochemicals" and "CAS 1517154-83-4 in agriculture" reflect this trend. The compound's lipophilic nature and structural rigidity may contribute to enhanced bioavailability and target specificity, key factors in modern agrochemical design.

In material science, the dimethylcyclohexyl core of 1517154-83-4 offers opportunities for designing advanced polymers and coatings. Its incorporation into polymer backbones can improve thermal stability and mechanical properties, addressing industry needs for high-performance materials. Queries such as "cyclohexylamine monomers for polymers" and "CAS 1517154-83-4 in material synthesis" are common among researchers seeking innovative solutions for electronics, aerospace, and automotive applications.

Analytical characterization of (1-methoxy-2,2-dimethylcyclohexyl)methanamine is another area of interest. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are frequently employed to ensure purity and structural integrity. Professionals often search for "analytical methods for CAS 1517154-83-4" or "spectroscopic data of 1-methoxy-2,2-dimethylcyclohexyl methanamine", emphasizing the need for reliable quality control in research and production settings.

As the scientific community continues to explore the potential of (1-methoxy-2,2-dimethylcyclohexyl)methanamine, its applications are likely to expand into emerging fields such as bioconjugation and drug delivery systems. The compound's compatibility with click chemistry and other modern synthetic tools positions it as a valuable asset in interdisciplinary research. With ongoing advancements in computational chemistry and AI-driven molecular design, the future of this molecule looks promising, offering new avenues for innovation across multiple industries.